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Compound of Interest

Compound Name: 1,1-Dimethoxyacetone

Cat. No.: B147526

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety precautions and handling
procedures for 1,1-Dimethoxyacetone (CAS No. 6342-56-9), a versatile building block in
pharmaceutical and fine chemical synthesis. Adherence to these guidelines is critical to ensure
a safe laboratory environment.

Chemical and Physical Properties

1,1-Dimethoxyacetone, also known as methylglyoxal dimethyl acetal or pyruvaldehyde
dimethyl acetal, is a flammable liquid that requires careful handling.[1][2][3] Its key physical and
chemical properties are summarized below.
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Property

Value

Molecular Formula

C5H1003[1][4]

Molecular Weight 118.13 g/mol [1][3][4]

Appearance Colorless to pale or clear dark yellow liquid[5][6]
Odor Aromatic[7]

Boiling Point 141 - 147 °C[4][6]

Melting Point -57 °C[4][8]

Flash Point 26 °C to 34 °C (closed cup)[1][4]

Density ~0.976 g/mL at 25 °C[4][6]

Vapor Pressure

8.48 to 11.31 hPa at 20 °C[4][5]

Autoignition Temperature

285 °C[1]

Hazard Identification and Classification

1,1-Dimethoxyacetone is classified as a flammable liquid and an irritant.[2][3] Understanding

its hazards is the first step toward safe handling.

Hazard Classification GHS Category Hazard Statement
H225: Highly flammable liquid
Flammable Liquids Category 2 or 3[2] and vapor or H226: Flammable
liquid and vapor[2][3]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2 3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[2][3]
Primary Hazards:
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» Flammability: Vapors can form explosive mixtures with air and may travel to an ignition
source and flash back.[1] The substance is highly flammable and will be easily ignited by
heat, sparks, or flames.[1]

o Health Hazards: Causes skin and serious eye irritation.[1][2][3] Inhalation of vapors may
cause respiratory tract irritation, dizziness, or suffocation.[1] Ingestion may cause irritation of
the digestive tract.[1]

Safe Handling and Storage Protocols

Proper handling and storage procedures are essential to minimize the risks associated with
1,1-Dimethoxyacetone.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]

o Skin Protection: Use appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat or
chemical-resistant suit.[1][2] Gloves should be inspected before use and disposed of
properly after handling.[2]

» Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a NIOSH-
approved respirator with appropriate cartridges.[1]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][9]
o Use explosion-proof electrical, ventilating, and lighting equipment.[7]

o Ensure eyewash stations and safety showers are readily accessible.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[1][2]
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Avoid inhalation of vapor or mist.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][10]

Use only non-sparking tools.[7]

Ground and bond containers when transferring material to prevent static discharge.[1][7]

Wash hands thoroughly after handling.[1][2]

Storage Requirements

» Store in a cool, dry, and well-ventilated area designated as a flammables area.[1][7]
o Keep containers tightly closed.[1][2]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
reducing agents.[1][7]

Emergency Procedures

In the event of an emergency, follow these procedures and seek medical attention immediately.
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Emergency Situation Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing.[1][2]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of soap and water for at
least 15 minutes.[1][7]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen.[1][2]

If the victim is conscious and alert, give 2-4
) cupfuls of milk or water. Do not induce vomiting.
Ingestion . :
Never give anything by mouth to an

unconscious person.[1][2]

Accidental Release Measures

o Evacuate personnel from the area.

e Remove all sources of ignition.[1][7]

e Ensure adequate ventilation.[2]

o Wear appropriate personal protective equipment.

» Contain the spill using an inert absorbent material (e.g., dry sand, earth).[1][2]

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[2]

e Do not let the product enter drains.[2]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][2]

» Unsuitable Extinguishing Media: A direct water jet may be ineffective and spread the fire.[1]

o Fire-Fighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[1][2] Use water spray to cool fire-exposed containers.[1]

e Hazardous Combustion Products: Thermal decomposition may produce irritating and toxic
gases, including carbon monoxide and carbon dioxide.[1]

Toxicological and Ecotoxicological Information

Currently, there is limited publicly available quantitative toxicological data for 1,1-
Dimethoxyacetone. No components of this product at levels greater than or equal to 0.1% are
identified as probable, possible, or confirmed human carcinogens by IARC.[2][4] It is known to
be a skin and strong eye irritant.[3][5]

Experimental Protocols: Standard Laboratory Safety
Procedures

The following represents a generalized workflow for handling hazardous chemicals like 1,1-
Dimethoxyacetone in a research setting.
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Preparation Phase

Review Safety Data Sheet (SDS)

A A

Conduct Risk Assessment

A4

Prepare Engineering Controls
(e.g., Fume Hood)

A A

Don Appropriate Personal
Protective Equipment (PPE)

Proceed to Handling

Handlini Phase
y

Ground and Bond Containers

A4

Dispense Chemical Using
Non-Sparking Tools

\ 4

Perform Experimental Work

A4

Tightly Seal Container After Use

Proceed to Cleanup

Post-Hanr&ng Phase

Decontaminate Work Area

A4

Properly Dispose of Waste

A A

Remove and Dispose of PPE

A4

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling hazardous chemicals.

Spill Response Decision-Making

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b147526?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following flowchart outlines the decision-making process in the event of a 1,1-
Dimethoxyacetone spill.

Spill Occurs

Is the spill major
(large volume, uncontained)?

Evacuate the area.
Alert others and call for
emergency response.

Are you trained and
equipped to handle the spill?

Alert supervisor and Don appropriate PPE
restrict access to the area. (respirator, gloves, goggles).

i

Contain the spill with
inert absorbent material.

'

Collect absorbed material
into a sealed container.

'

Decontaminate the area.

Y

Dispose of waste as
hazardous material.

Click to download full resolution via product page

Caption: Decision-making flowchart for chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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